Cas no 71277-13-9 (3-(3,4,5-trimethoxyphenyl)prop-2-enal)

3-(3,4,5-trimethoxyphenyl)prop-2-enal structure
71277-13-9 structure
Product Name:3-(3,4,5-trimethoxyphenyl)prop-2-enal
CAS No:71277-13-9
Molecular Formula:C12H14O4
Molecular Weight:222.23716
CID:545789
PubChem ID:5839209

3-(3,4,5-trimethoxyphenyl)prop-2-enal Properties

Names and Identifiers

    • 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (2E)-
    • (2E)-3-(3,4,5-trimethoxyphenyl)acrylaldehyde
    • 3-(3,4,5-trimethoxyphenyl)prop-2-enal
    • UNII-0U9SB79TM1
    • 3,4,5-Trimethoxycinnamaldehyde, (E)-
    • 0U9SB79TM1
    • 71277-13-9
    • SCHEMBL527350
    • BSPBio_002891
    • NSC 280793
    • CHEBI:113534
    • (E)-3-(3,4,5-Trimethoxyphenyl)acrylaldehyde
    • 3,4,5-Trimethoxycinnamic aldehyde
    • CCG-38467
    • AKOS040734475
    • EN300-1837969
    • 3-(3,4,5-trimethoxy-phenyl)-propenal
    • Q27237259
    • BRD-K87194840-001-02-2
    • Spectrum5_000181
    • CS-0349877
    • (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enal
    • 3,4,5-Trimethoxycinnamaldehyde
    • 34346-90-2
    • BRN 1972155
    • 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-
    • CHEBI:182466
    • NCGC00178406-01
    • CINNAMALDEHYDE, 3,4,5-TRIMETHOXY-
    • DTXSID00904837
    • 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (E)-
    • (E)-3,4,5-Trimethoxycinnamaldehyde
    • trans-3,4,5-Trimethoxycinnamaldehyde
    • PK04_181168
    • 3-(3,4,5-trimethoxyphenyl)acrylaldehyde
    • 3,4,5-Trimethoxycinnamicaldehyde
    • InChIKey: XDSHNNRBLSBDAP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H14O4/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h4-8H,1-3H3
    • SMILES: O=CC=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 222.089
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 222.089
  • Heavy Atom Count: 16
  • Complexity: 225
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.154
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • LogP: 1.92450
  • PSA: 44.76000
  • Refractive Index: 1.536
  • Boiling Point: 367.2°Cat760mmHg
  • Flash Point: 163.5°C
  • Density: 1.112

3-(3,4,5-trimethoxyphenyl)prop-2-enal Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1837969-0.05g
3-(3,4,5-trimethoxyphenyl)prop-2-enal
71277-13-9
0.05g
$227.0 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420547-50mg
3-(3,4,5-Trimethoxyphenyl)acrylaldehyde
71277-13-9 98%
50mg
¥14256.00
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